Dynoram
Dynoram
Brand Name:
Vulcanchem
CAS No.:
11096-24-5
VCID:
VC20994017
InChI:
InChI=1S/C10H12N2O5.C7H5Cl2NO2/c1-3-6(2)8-4-7(11(14)15)5-9(10(8)13)12(16)17;8-3-1-4(7(11)12)6(9)5(10)2-3/h4-6,13H,3H2,1-2H3;1-2H,10H2,(H,11,12)
SMILES:
CCC(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O.C1=C(C=C(C(=C1C(=O)O)Cl)N)Cl
Molecular Formula:
C17H17Cl2N3O7
Molecular Weight:
446.2 g/mol
Dynoram
CAS No.: 11096-24-5
Cat. No.: VC20994017
Molecular Formula: C17H17Cl2N3O7
Molecular Weight: 446.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 11096-24-5 |
|---|---|
| Molecular Formula | C17H17Cl2N3O7 |
| Molecular Weight | 446.2 g/mol |
| IUPAC Name | 3-amino-2,5-dichlorobenzoic acid;2-butan-2-yl-4,6-dinitrophenol |
| Standard InChI | InChI=1S/C10H12N2O5.C7H5Cl2NO2/c1-3-6(2)8-4-7(11(14)15)5-9(10(8)13)12(16)17;8-3-1-4(7(11)12)6(9)5(10)2-3/h4-6,13H,3H2,1-2H3;1-2H,10H2,(H,11,12) |
| Standard InChI Key | GXHNUNSNQQDXKZ-UHFFFAOYSA-N |
| SMILES | CCC(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O.C1=C(C=C(C(=C1C(=O)O)Cl)N)Cl |
| Canonical SMILES | CCC(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O.C1=C(C=C(C(=C1C(=O)O)Cl)N)Cl |
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